Cas no 2248715-09-3 (2-(N-benzylacetamido)-2-cyclopropylacetic acid)

• Product Name: 2-(N-benzylacetamido)-2-cyclopropylacetic acid
• CAS No: 2248715-09-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5411782
• PubChem ID: 138043690
• Update Time: 2025-05-23

2-(N-benzylacetamido)-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-benzylacetamido)-2-cyclopropylacetic acid
• EN300-28278086
• Z1714775224
• 2-[Acetyl(benzyl)amino]-2-cyclopropylacetic acid
• 2248715-09-3
• α-[Acetyl(phenylmethyl)amino]cyclopropaneacetic acid

• Inchi： 1S/C14H17NO3/c1-10(16)15(9-11-5-3-2-4-6-11)13(14(17)18)12-7-8-12/h2-6,12-13H,7-9H2,1H3,(H,17,18)
• InChI Key： RBOWRYYWYKOQHL-UHFFFAOYSA-N
• SMILES： C1(C(N(C(C)=O)CC2=CC=CC=C2)C(O)=O)CC1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.5±38.0 °C(Predicted)
• pka: 3.64±0.10(Predicted)

Additional information on 2-(N-benzylacetamido)-2-cyclopropylacetic acid

Introduction to 2-(N-benzylacetamido)-2-cyclopropylacetic Acid (CAS No. 2248715-09-3)

The compound 2-(N-benzylacetamido)-2-cyclopropylacetic acid, identified by the CAS registry number CAS No. 2248715-09-3, is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its intriguing chemical properties and its role in recent research studies. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound, supported by the latest scientific findings.

The molecular structure of 2-(N-benzylacetamido)-2-cyclopropylacetic acid is characterized by a cyclopropane ring fused to an acetic acid moiety, with an N-benzylacetamido group attached at the second carbon position. This configuration imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a precursor for drug development, particularly in the design of bioactive molecules with tailored functionalities.

One of the key areas of research on this compound involves its synthesis and optimization. Scientists have explored various synthetic pathways to efficiently produce 2-(N-benzylacetamido)-2-cyclopropylacetic acid, including methods that utilize transition metal catalysts or biocatalysts. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production, which is crucial for its potential commercial applications.

The biological activity of CAS No. 2248715-09-3 has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits notable bioactivity in vitro, particularly in assays related to enzyme inhibition and receptor binding. For instance, research has shown that it can modulate the activity of certain kinases, which are key targets in the development of anticancer therapies. Furthermore, its ability to interact with membrane receptors suggests potential applications in neuropharmacology and other therapeutic areas.

In addition to its biological properties, 2-(N-benzylacetamido)-2-cyclopropylacetic acid has been studied for its physical and chemical properties. Researchers have characterized its solubility profiles, thermal stability, and spectroscopic features using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide valuable insights into the compound's behavior under different conditions, which is essential for optimizing its use in various applications.

The potential applications of this compound are vast and varied. In the pharmaceutical industry, it holds promise as a lead molecule for drug discovery programs targeting specific diseases such as cancer or neurodegenerative disorders. Its structural versatility also makes it a candidate for use in materials science, where it could serve as a building block for novel polymers or nanomaterials with unique properties.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of CAS No. 2248715-09-3. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into practical uses. As our understanding of its molecular mechanisms deepens, so too does its potential to contribute to advancements in science and technology.